Cas no 66870-10-8 ( )

• Product name: &nbsp
• CAS No: 66870-10-8
• MF: C₆H₁₂N₄S
• MW: 172.25128
• CID: 964810
• PubChem ID: 3003877

  Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-butyl-1H-1,2,4-triazole-5-thione
• 3-Amino-4-butyl-5-mercapto-1,2,4-triazol
• 4-Butyl-5-imino-1,2,4-triazolidine-3-thione
• 5-amino-4-butyl-2,4-dihydro-[1,2,4]triazole-3-thione
• AC1MHFS0
• NSC207835
• 26Y8F2FGA0
• YVYGAERHPMSKME-UHFFFAOYSA-N
• NSC-207835
• 4H-1,2,4-triazole-3-thiol, 5-amino-4-butyl-
• 3H-1,2,4-Triazole-3-thione, 5-amino-4-butyl-2,4-dihydro-
• 66870-10-8
• UNII-26Y8F2FGA0
• NSC 207835
• DTXSID30217003
• 5-amino-4-butyl-4H-1,2,4-triazole-3-thiol
• AKOS013899850
•  

• Inchi： InChI=1S/C6H12N4S/c1-2-3-4-10-5(7)8-9-6(10)11/h2-4H2,1H3,(H2,7,8)(H,9,11)
• InChI Key： YVYGAERHPMSKME-UHFFFAOYSA-N
• SMILES： CCCCN1C(=NNC1=S)N

Computed Properties

• Exact Mass: 172.07846
• Monoisotopic Mass: 172.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• PSA: 53.65
• LogP: 1.90420